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Compound of Interest

Compound Name:
Methyl 4-(3-methoxy-3-

oxopropyl)benzoate

Cat. No.: B121839 Get Quote

An In-depth Technical Guide to Methyl 4-(3-
methoxy-3-oxopropyl)benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

proposed synthetic route for Methyl 4-(3-methoxy-3-oxopropyl)benzoate. The information is

intended to support research and development activities in the fields of organic chemistry and

drug discovery.

Core Compound Data
Methyl 4-(3-methoxy-3-oxopropyl)benzoate is a diester derivative of benzoic acid. Its

chemical properties are summarized in the table below.
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Property Value Source

Chemical Formula C₁₂H₁₄O₄ [1]

Molecular Weight 222.24 g/mol [1][2]

CAS Number 40912-11-6 [1]

MDL Number MFCD00059305 [1]

SMILES Code
O=C(OC)CCC1=CC=C(C(OC)

=O)C=C1
[1]

Hypothetical Synthesis Protocol
While specific experimental protocols for the synthesis of Methyl 4-(3-methoxy-3-
oxopropyl)benzoate are not extensively detailed in the reviewed literature, a plausible

synthetic route can be proposed based on established organic chemistry principles, such as

those used for similar aromatic compounds.[3][4][5] The following protocol outlines a

hypothetical two-step synthesis starting from methyl benzoate and succinic anhydride.

Step 1: Friedel-Crafts Acylation of Methyl Benzoate

This step involves the acylation of methyl benzoate with succinic anhydride to introduce the

keto-acid side chain.

Materials:

Methyl benzoate

Succinic anhydride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Hydrochloric acid (HCl), 1M aqueous solution

Anhydrous sodium sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/40912-11-6.html
https://www.bldpharm.com/products/40912-11-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-3-methoxy-2-methyl-3-oxopropyl_-benzoate
https://www.bldpharm.com/products/40912-11-6.html
https://www.bldpharm.com/products/40912-11-6.html
https://www.bldpharm.com/products/40912-11-6.html
https://www.benchchem.com/product/b121839?utm_src=pdf-body
https://www.benchchem.com/product/b121839?utm_src=pdf-body
https://www.mdpi.com/1420-3049/15/6/4261
https://www.benchchem.com/pdf/Applications_of_Methyl_3_hydroxy_4_5_dimethoxybenzoate_and_Its_Analogs_in_Organic_Synthesis_Application_Notes_and_Protocols.pdf
https://patents.google.com/patent/US5424479A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen), dissolve methyl benzoate (1.0 eq) in anhydrous dichloromethane.

Cool the solution to 0°C using an ice bath.

Carefully add anhydrous aluminum chloride (2.5 eq) portion-wise, ensuring the

temperature remains below 5°C.

To this mixture, add succinic anhydride (1.1 eq) slowly.

Allow the reaction to stir at 0°C for one hour, then warm to room temperature and stir for

an additional 12-16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly pouring the mixture into a beaker of

crushed ice and 1M HCl.

Separate the organic layer, and extract the aqueous layer with dichloromethane (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield the crude product, 4-(3-

carboxypropanoyl)benzoic acid methyl ester.

Step 2: Esterification of the Carboxylic Acid

This step converts the terminal carboxylic acid to a methyl ester.

Materials:

Crude product from Step 1

Methanol (MeOH)

Sulfuric acid (H₂SO₄), concentrated
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Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Procedure:

Dissolve the crude 4-(3-carboxypropanoyl)benzoic acid methyl ester in an excess of

methanol.

Add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the solution.

Heat the mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

After the reaction is complete, cool the mixture to room temperature and remove the

methanol under reduced pressure.

Dissolve the residue in ethyl acetate and wash sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the resulting crude Methyl 4-(3-methoxy-3-oxopropyl)benzoate by column

chromatography on silica gel.

Logical and Experimental Visualizations
The following diagrams illustrate the proposed synthetic workflow for Methyl 4-(3-methoxy-3-
oxopropyl)benzoate.
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Starting Materials

Step 1: Friedel-Crafts Acylation Intermediate Product Step 2: Esterification Final Product
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Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for Methyl 4-(3-methoxy-3-oxopropyl)benzoate.

Biological Activity and Signaling Pathways
Currently, there is limited information available in the public domain regarding the specific

biological activities or associated signaling pathways for Methyl 4-(3-methoxy-3-
oxopropyl)benzoate. Further research is required to elucidate its potential roles in biological

systems. Benzoate derivatives, in general, are explored for a wide range of applications,

including their use as insecticides and as intermediates in the synthesis of pharmaceuticals.[5]

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/pdf/Applications_of_Methyl_3_hydroxy_4_5_dimethoxybenzoate_and_Its_Analogs_in_Organic_Synthesis_Application_Notes_and_Protocols.pdf
https://patents.google.com/patent/US5424479A/en
https://patents.google.com/patent/US5424479A/en
https://www.mdpi.com/2077-0472/12/3/378
https://www.benchchem.com/product/b121839#molecular-weight-and-formula-of-methyl-4-3-methoxy-3-oxopropyl-benzoate
https://www.benchchem.com/product/b121839#molecular-weight-and-formula-of-methyl-4-3-methoxy-3-oxopropyl-benzoate
https://www.benchchem.com/product/b121839#molecular-weight-and-formula-of-methyl-4-3-methoxy-3-oxopropyl-benzoate
https://www.benchchem.com/product/b121839#molecular-weight-and-formula-of-methyl-4-3-methoxy-3-oxopropyl-benzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b121839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

